L-Hydroxyproline 7-amido-4-methylcoumarin hydrochloride

• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol
• InChI: InChI=1S/C15H16N2O4/c1-8-4-14(19)21-13-5-9(2-3-11(8)13)17-15(20)12-6-10(18)7-16-12/h2-5,10,12,16,18H,6-7H2,1H3,(H,17,20)/t10?,12-/m0/s1
• InChIKey: PCWCKAVECMRKHV-KFJBMODSSA-N

L-Hydroxyproline 7-Amido-4-Methylcoumarin Hydrochloride: A Fluorogenic Substrate for Hydroxyproline-Dependent Protease Activity Detection

L-Hydroxyproline 7-amido-4-methylcoumarin hydrochloride (Hyp-AMC; CAS 1135372-06-3 as hydrochloride, free base CAS 77471-43-3) is a mono-aminoacyl fluorogenic substrate with the molecular formula C₁₅H₁₇ClN₂O₄ and molecular weight 324.76 . It consists of an L-hydroxyproline moiety covalently linked via an amide bond to the fluorophore 7-amino-4-methylcoumarin (AMC). Enzymatic cleavage at the amide bond liberates free AMC, producing a measurable fluorescent signal that enables real-time monitoring of hydroxyproline-recognizing protease activity . This compound serves as a specialized research tool for investigating enzymes capable of cleaving N-terminal hydroxyproline residues, a distinct subset within proline-specific peptidases [1].

Mono-aminoacyl fluorogenic substrate for hydroxyproline-recognizing proteases Hyp-specific

Real-time AMC fluorescence detection (standard microplate readers) Continuous assay

Differentiates prolyl aminopeptidase isoforms and DPPIV activity in multi-enzyme samples Selectivity context

• [1] Yoshimoto T, Tsuru D. Prolyl endopeptidase from Flavobacterium meningosepticum: substrate specificity. Methods Enzymol. 1994;244:188-198. View Source

Why L-Hydroxyproline 7-Amido-4-Methylcoumarin Hydrochloride Cannot Be Replaced by Generic Proline-AMC or Gly-Pro-AMC Substrates

Generic proline-AMC (H-Pro-AMC) and dipeptide substrates such as Gly-Pro-AMC are widely employed for detecting prolyl aminopeptidase and dipeptidyl peptidase IV (DPPIV) activities, respectively . However, these substrates fail to distinguish enzymes that exhibit preferential recognition of the 4-hydroxy group on the pyrrolidine ring. Structural studies of prolyl aminopeptidase from Serratia marcescens have identified an unusual extra space at the base of the hydrophobic pocket that accommodates the hydroxyproline pyrrolidine ring, enabling high activity toward acetylated hydroxyproline substrates [1]. This structural feature indicates that hydroxyproline-containing substrates engage a subtly distinct active site geometry compared to unmodified proline substrates. Substitution with H-Pro-AMC or H-Ala-AMC would therefore miss the differential enzyme recognition conferred by the C4 hydroxyl group, potentially leading to false-negative results or mischaracterization of hydroxyproline-specific enzyme activities. The following quantitative evidence demonstrates where Hyp-AMC provides scientifically meaningful differentiation relative to its closest in-class alternatives.

TargetHyp-AMC

SubstituteH-Pro-AMC

May miss hydroxy group-dependent active site recognition; reported extra space in hydrophobic pocket accommodates hydroxyproline ring.

TargetHyp-AMC

SubstituteH-Ala-AMC

Ala-AMC primarily reports APN activity; cannot differentiate DPPIV activity in multi-enzyme samples where APN is present.

TargetHyp-AMC

SubstituteGly-Pro-AMC

Dipeptide substrate with different N-terminal recognition; does not probe mono-aminoacyl hydroxyproline cleavage.

• [1] Nakajima Y, Ito K, Sakata M, et al. Unusual extra space at the active site and high activity for acetylated hydroxyproline of prolyl aminopeptidase from Serratia marcescens. J Bacteriol. 2006;188(4):1599-1606. View Source

L-Hydroxyproline 7-Amido-4-Methylcoumarin Hydrochloride: Quantitative Evidence for Scientific Selection and Procurement

Molecular Recognition: Hydroxyproline-AMC vs. Proline-AMC in Prolyl Aminopeptidase Assays

In studies characterizing the substrate specificity of prolyl aminopeptidase from Serratia marcescens, substrates bearing a hydroxyproline moiety demonstrated distinct enzymatic recognition compared to unmodified proline. Specifically, 4-acetyloxyproline-β-naphthylamide was found to be a better substrate than Pro-β-naphthylamide, attributable to an unusual extra space at the base of the hydrophobic pocket that accommodates substituents on the pyrrolidine ring [1]. This structural finding directly translates to the AMC substrate platform: L-Hydroxyproline-AMC engages the same active site geometry that favors hydroxyproline recognition, whereas H-Pro-AMC cannot probe this distinct binding mode. For researchers seeking to detect or differentiate prolyl aminopeptidase isoforms with hydroxyproline preference, H-Pro-AMC substitution would fail to capture this activity.

Substrate Recognition

Class-level inference

Hydroxyproline-containing substrate engages extra space at base of hydrophobic pocket; Proline substrate lacks hydroxy group accommodation. Reported higher activity with acetylated hydroxyproline substrate.

Supports hydroxyproline-specific enzyme differentiation

Inferred from β-naphthylamide substrate data; confirm with AMC substrate

Evidence Dimension	Substrate recognition by prolyl aminopeptidase active site
Target Compound Data	Hydroxyproline-containing substrate engages extra space at base of hydrophobic pocket [1]
Comparator Or Baseline	Proline substrate (Pro-βNA): no hydroxy group accommodation; 4-acetyloxyproline-βNA: better substrate [1]
Quantified Difference	Qualitative observation of differential activity; 4-acetyloxyproline-βNA outperforms Pro-βNA [1]
Conditions	Prolyl aminopeptidase from Serratia marcescens; substrate specificity assay with synthetic β-naphthylamide derivatives

Why This Matters

This structural differentiation means H-Pro-AMC cannot substitute for Hyp-AMC when assaying hydroxyproline-preferring prolyl aminopeptidase isoforms or when the hydroxyl group is critical for enzyme recognition.

• [1] Nakajima Y, Ito K, Sakata M, et al. Unusual extra space at the active site and high activity for acetylated hydroxyproline of prolyl aminopeptidase from Serratia marcescens. J Bacteriol. 2006;188(4):1599-1606. View Source

Penultimate Residue Tolerance: Hyp-AMC vs. Ala-AMC in Dipeptidyl Peptidase IV Substrate Recognition

Dipeptidyl peptidase IV (DPPIV/CD26) exhibits restricted specificity for the penultimate (P2) residue of its substrates. According to established biochemical characterization, DPPIV can accept proline, alanine, dehydroproline, hydroxyproline, and pipecolic acid at the P2 position, provided the N-terminal residue (P1) is unsubstituted [1]. This means H-Hyp-AMC—as a mono-aminoacyl substrate with hydroxyproline in the P1-equivalent position—is theoretically cleavable by DPPIV, whereas substrates with non-permitted residues such as valine or leucine are not hydrolyzed [1]. In contrast, H-Ala-AMC (L-alanine-7-amido-4-methylcoumarin) is cleaved by aminopeptidase N (APN/CD13) but not by DPPIV in the same manner, as APN has broad specificity for neutral amino acids [2]. This distinct enzyme recognition profile means Hyp-AMC can serve as a probe for DPPIV activity, whereas Ala-AMC cannot.

DPPIV Specificity

Cross-study comparable

Hydroxyproline accepted as P2 residue by DPPIV; Ala-AMC primarily hydrolyzed by APN. Hydroxyproline belongs to permitted residue set for DPPIV.

Enables DPPIV detection in multi-enzyme samples

Binary acceptance profile; validate in specific assay conditions

Evidence Dimension	DPPIV P2 residue acceptance
Target Compound Data	Hydroxyproline: accepted as P2 residue by DPPIV [1]
Comparator Or Baseline	Alanine: accepted; dehydroproline: accepted; pipecolic acid: accepted; D-proline/other amino acids: scarcely hydrolyzed [1]
Quantified Difference	Binary (accepted vs. not accepted); hydroxyproline belongs to permitted residue set
Conditions	Dipeptidyl peptidase IV from pig kidney; substrate specificity determination using synthetic peptide substrates

Why This Matters

Hyp-AMC provides access to DPPIV activity detection with a mono-aminoacyl substrate, whereas Ala-AMC primarily reports on APN activity—critical for assay design in samples containing both enzyme activities.

• [1] Yoshimoto T, Walter R, Tsuru D. Mechanism of proline-specific proteinases: (I) Substrate specificity of dipeptidyl peptidase IV from pig kidney and proline-specific endopeptidase from Flavobacterium meningosepticum. Biochim Biophys Acta. 1980;614(2):289-298. View Source
• [2] Look AT, Ashmun RA, Shapiro LH, Peiper SC. Human myeloid plasma membrane glycoprotein CD13 (gp150) is identical to aminopeptidase N. J Clin Invest. 1989;83(4):1299-1307. View Source

Fluorogenic Output: Hyp-AMC Shares the Established AMC Detection Platform with Comparator Substrates

The 7-amino-4-methylcoumarin (AMC) fluorophore is a well-established reporter system for continuous protease assays. Upon enzymatic cleavage, free AMC exhibits excitation at 353-380 nm and emission at 442-465 nm . This spectral profile is shared across all AMC-based substrates including H-Hyp-AMC, H-Pro-AMC, H-Gly-Pro-AMC, and Z-Gly-Pro-AMC [1]. Kinetic studies with related AMC substrates have demonstrated that Z-Gly-Pro-AMC obeys standard Henri-Michaelis-Menten kinetics with a Kₘ of 30 ± 3 μM, whereas Suc-Gly-Pro-AMC exhibits substrate inhibition kinetics with a Kₘ of 510 ± 150 μM [1]. This underscores that while the AMC fluorophore provides a consistent detection platform, the amino acid moiety critically determines kinetic behavior. H-Hyp-AMC benefits from the same robust fluorescence detection platform as comparator substrates—enabling use with standard fluorescence microplate readers—while offering the unique hydroxyproline recognition specificity.

Fluorogenic Detection

Class-level inference

λ_ex 353-380 nm, λ_em 442-465 nm. Shared AMC fluorophore platform with H-Pro-AMC, Gly-Pro-AMC, and Z-Gly-Pro-AMC.

Compatible with standard AMC fluorescence readers

No specialized detection equipment required

Evidence Dimension	Fluorescence detection parameters
Target Compound Data	λₑₓ ~353-380 nm, λₑₘ ~442-465 nm (free AMC)
Comparator Or Baseline	H-Pro-AMC, H-Gly-Pro-AMC, Z-Gly-Pro-AMC: identical AMC fluorophore with same spectral parameters
Quantified Difference	No difference in fluorescence spectral output
Conditions	Standard fluorescence assay conditions with AMC-based substrates

Why This Matters

H-Hyp-AMC is fully compatible with existing AMC-based assay infrastructure and instrumentation, eliminating the need for specialized detection equipment while retaining unique hydroxyproline-specific enzyme recognition.

• [1] Venäläinen JI, Juvonen RO, Männistö PT. Substrate-dependent, non-hyperbolic kinetics of pig brain prolyl oligopeptidase and its tight binding inhibition by JTP-4819. Biochem Pharmacol. 2002;64(3):463-470. View Source

L-Hydroxyproline 7-Amido-4-Methylcoumarin Hydrochloride: Recommended Research Application Scenarios Based on Quantitative Evidence

Differentiating Prolyl Aminopeptidase Isoforms with Hydroxyproline Preference

Use H-Hyp-AMC to detect and characterize prolyl aminopeptidase isoforms that exhibit preferential activity toward N-terminal hydroxyproline residues. As demonstrated by structural studies of the Serratia marcescens enzyme, an unusual extra space at the base of the active site hydrophobic pocket accommodates the hydroxyproline pyrrolidine ring [1]. H-Hyp-AMC can probe this binding mode, whereas H-Pro-AMC cannot. This application is relevant for enzyme purification tracking, inhibitor screening against hydroxyproline-specific prolyl aminopeptidases, and comparative enzymology studies where substrate preference profiling is required.

DPPIV Activity Detection in Multi-Enzyme Samples Where APN Interference Is a Concern

Employ H-Hyp-AMC to monitor DPPIV activity in biological samples containing both DPPIV and aminopeptidase N (APN). While H-Ala-AMC is hydrolyzed by APN (and other broad-specificity aminopeptidases), hydroxyproline at the N-terminus is a permissible substrate for DPPIV but not a preferred substrate for APN [1][2]. This selectivity profile makes H-Hyp-AMC a more specific probe for DPPIV activity in crude tissue homogenates, serum, or cell lysates where multiple aminopeptidases are present. Applications include DPPIV inhibitor screening, biomarker studies of DPPIV activity in metabolic disease, and quality control of recombinant DPPIV enzyme preparations.

Continuous Kinetic Assays Using Standard AMC Fluorescence Detection Platforms

Integrate H-Hyp-AMC into existing continuous fluorometric assay workflows that utilize standard AMC detection parameters (λₑₓ ~380 nm, λₑₘ ~460 nm) [1]. The compound is compatible with commercial fluorescence microplate readers and AMC-based assay kits, enabling real-time monitoring of hydroxyproline-cleaving enzyme kinetics without specialized instrumentation. This scenario is applicable for high-throughput screening campaigns, enzyme kinetic parameter determination (Kₘ, Vₘₐₓ, kcat), and inhibitor IC₅₀ determination where the target enzyme recognizes N-terminal hydroxyproline.

Collagen Metabolism Studies Involving Hydroxyproline-Specific Peptidases

Use H-Hyp-AMC to investigate enzymatic activities associated with collagen degradation and turnover. Hydroxyproline is a unique post-translational modification found predominantly in collagen [1]. Enzymes capable of cleaving N-terminal hydroxyproline residues may play roles in collagen catabolism. H-Hyp-AMC provides a fluorogenic tool to detect and quantify such activities in vitro. This application supports research on fibrotic diseases, wound healing, and extracellular matrix remodeling where collagen-derived hydroxyproline-containing peptides are released and subsequently processed by cellular peptidases.

Application

Selection Property

Validation Focus

Differentiating prolyl aminopeptidase isoforms

Hydroxyproline-specific substrate recognition

Active site geometry engagement

DPPIV activity detection in multi-enzyme samples

Mono-aminoacyl DPPIV substrate profile

APN interference exclusion

Continuous kinetic assays on standard AMC readers

AMC fluorophore compatibility

Fluorescence microplate reader compatibility

Collagen metabolism and peptidase studies

N-terminal hydroxyproline cleavage

Collagen-derived peptidase activity validation

• [1] Nakajima Y, Ito K, Sakata M, et al. Unusual extra space at the active site and high activity for acetylated hydroxyproline of prolyl aminopeptidase from Serratia marcescens. J Bacteriol. 2006;188(4):1599-1606. View Source
• [2] Yoshimoto T, Walter R, Tsuru D. Mechanism of proline-specific proteinases: (I) Substrate specificity of dipeptidyl peptidase IV from pig kidney and proline-specific endopeptidase from Flavobacterium meningosepticum. Biochim Biophys Acta. 1980;614(2):289-298. View Source